Cas no 1251603-95-8 (2-{6-benzyl-5,7-dioxo-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidin-4-yl}-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-{6-benzyl-5,7-dioxo-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidin-4-yl}-N-(3-methoxyphenyl)acetamide
• CAS No: 1251603-95-8
• MF: C₂₁H₁₈N₄O₄S
• MW: 422.457023143768
• CID: 6391416
• PubChem ID: 49664621
• Update Time: 2025-10-28

2-{6-benzyl-5,7-dioxo-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidin-4-yl}-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-benzyl-5,7-dioxo-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidin-4-yl}-N-(3-methoxyphenyl)acetamide
• VU0624221-1
• 2-(6-benzyl-5,7-dioxo-6,7-dihydroisothiazolo[4,3-d]pyrimidin-4(5H)-yl)-N-(3-methoxyphenyl)acetamide
• F3406-6980
• 1251603-95-8
• 2-(6-benzyl-5,7-dioxo-[1,2]thiazolo[4,3-d]pyrimidin-4-yl)-N-(3-methoxyphenyl)acetamide
• AKOS021838885

• Inchi： 1S/C21H18N4O4S/c1-29-16-9-5-8-15(10-16)22-18(26)12-24-17-13-30-23-19(17)20(27)25(21(24)28)11-14-6-3-2-4-7-14/h2-10,13H,11-12H2,1H3,(H,22,26)
• InChI Key： NIOGQECTEWNJPU-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(N(C(N2CC(NC2C=CC=C(C=2)OC)=O)=O)CC2C=CC=CC=2)=O)=N1

Computed Properties

• Exact Mass: 422.10487624g/mol
• Monoisotopic Mass: 422.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{6-benzyl-5,7-dioxo-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidin-4-yl}-N-(3-methoxyphenyl)acetamide

Compound CAS No 1251603-95-8: 2-{6-Benzyl-5,7-Dioxo-4H,5H,6H,7H-1,2Thiazolo[4,3-d]Pyrimidin-4-Yl}-N-(3-Methoxyphenyl)Acetamide

The compound with CAS No 1251603-95-8, named 2-{6-Benzyl-5,7-dioxo-4H,5H,6H,7H-1,2thiazolo[4,3-d]pyrimidin-4-yl}-N-(3-methoxyphenyl)acetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a thiazolo[4,3-d]pyrimidine core and a benzyl-substituted acetamide group. The molecule's unique architecture makes it a promising candidate for various applications in drug discovery and advanced material synthesis.

Recent studies have highlighted the thiazolo[4,3-d]pyrimidine moiety as a key structural element in designing bioactive compounds. This heterocyclic system has been shown to exhibit potent anti-inflammatory and antioxidant properties. The integration of the benzyl group further enhances the compound's stability and bioavailability, making it suitable for use in pharmaceutical formulations. Additionally, the 3-methoxyphenyl substituent contributes to the molecule's solubility and ability to interact with biological targets.

One of the most intriguing aspects of this compound is its ability to act as a scaffold for the development of novel therapeutic agents. Researchers have demonstrated that the acetamide group can be modified to introduce additional functional groups, thereby expanding its pharmacological profile. For instance, substituting the acetamide with other amide derivatives has been shown to improve the compound's efficacy in inhibiting certain enzymes associated with neurodegenerative diseases.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of production but also aligns with green chemistry principles by minimizing waste and energy consumption.

From an applications perspective, 2-{6-Benzyl-5,7-dioxo-4H,5H,6H,7H-1,2thiazolo[4,3-d]pyrimidin-4-yl}-N-(3-methoxyphenyl)acetamide has shown promise in several areas:

• Pharmaceuticals: The compound exhibits potential as an anti-cancer agent due to its ability to inhibit key enzymes involved in tumor progression.
• Biochemistry: Its unique structure makes it an ideal candidate for studying protein-ligand interactions in vitro.
• Materials Science: The molecule's stability under harsh conditions suggests its use in developing advanced polymers and coatings.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under various conditions with unprecedented accuracy. Molecular docking studies have revealed that the thiazolo[4,3-d]pyrimidine core can bind effectively to several G-protein coupled receptors (GPCRs), which are critical targets in drug development.

In conclusion, 2-{6-Benzyl-5,7-dioxo-4H